Cas no 1396783-15-5 (N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide)

• Product Name: N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide
• CAS No: 1396783-15-5
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 6175034
• PubChem ID: 71781479
• Update Time: 2025-08-05

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide
• N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2,5-dimethylbenzamide
• AKOS024523278
• 1396783-15-5
• F5857-0405
• N-[2-Cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2,5-dimethylbenzamide

• Inchi： 1S/C18H21NO3/c1-12-5-6-13(2)15(10-12)17(20)19-11-18(21,14-7-8-14)16-4-3-9-22-16/h3-6,9-10,14,21H,7-8,11H2,1-2H3,(H,19,20)
• InChI Key： LBSYZONBDBEEAB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)(CNC(C1C=C(C)C=CC=1C)=O)C1CC1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.5Ų

Additional information on N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide

Professional Introduction to N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide (CAS No. 1396783-15-5)

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide, identified by its CAS number 1396783-15-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical development and drug discovery. The presence of multiple functional groups, including hydroxyl, amide, and furan-based moieties, makes it a versatile candidate for further investigation into its biochemical properties and therapeutic efficacy.

The structural composition of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide encompasses a benzamide core substituted with cyclopropyl and hydroxyethyl groups, further enhanced by a furan ring at the second position. This configuration not only contributes to its unique chemical profile but also opens up possibilities for diverse interactions with biological targets. The benzamide moiety, in particular, is well-documented for its role in various pharmacological applications, often serving as a key structural element in drugs targeting inflammation and pain management.

In recent years, the exploration of heterocyclic compounds has seen substantial growth, with furan derivatives emerging as pivotal players in medicinal chemistry. The furan ring in N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide introduces a polar aromatic system that can engage in hydrogen bonding and π-stacking interactions, crucial for binding affinity and specificity. Such interactions are often exploited in the design of small-molecule inhibitors and modulators.

The dimethyl substitution at the 2-position of the benzamide ring adds another layer of complexity to the molecule's behavior. These methyl groups can influence the electronic properties of the aromatic system, potentially altering reactivity and binding characteristics. This feature makes N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide an intriguing subject for studying structure-activity relationships (SAR) in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, aiding researchers in rationalizing the design of novel compounds like N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide. Molecular docking studies have been instrumental in identifying potential binding pockets on target proteins, providing insights into how this compound might interact with biological systems. These studies often reveal unexpected interactions that can guide further optimization efforts.

The hydroxyl group present in N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide is another critical feature that warrants attention. Hydroxyl-containing compounds are frequently explored for their ability to participate in hydrogen bonding networks, which is essential for achieving high affinity and selectivity in drug-target interactions. This property makes it particularly relevant for developing compounds that require precise spatial orientation within biological targets.

In the context of drug discovery, the cyclopropyl group adds a rigid structural element that can stabilize certain conformations of the molecule. This rigidity can be advantageous in achieving optimal binding geometry with biological targets, enhancing overall efficacy. The cyclopropyl moiety is also known to influence metabolic stability, a crucial factor in determining a drug's bioavailability and duration of action.

The synthesis of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,5-dimethylbenzamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient formation of carbon-carbon bonds essential for constructing the benzamide core and the furan ring.

The potential applications of N-2-cyclopropyl-2-(furan-2-y1)-hydroxyethyl--25dimethy1benzamide extend beyond traditional pharmaceuticals. Its structural features make it a promising candidate for developing agrochemicals and specialty chemicals where similar functional groups are known to contribute to biological activity. Additionally, its versatility allows for modifications that could tailor its properties for specific industrial applications.

Ongoing research into N--25dimethy1benzamide continues to uncover new possibilities for its use as a building block or intermediate in more complex molecular architectures. The integration of machine learning techniques into drug discovery pipelines has further accelerated the identification of novel derivatives with enhanced properties. These computational tools can predict how modifications to N--cyc1opropy1-fura11y11-hydroxyleth11-benzarnide's structure might influence its biological activity.

The benzamide core remains a cornerstone in medicinal chemistry due to its proven track record in producing bioactive molecules. By leveraging this scaffold and incorporating innovative functional groups like those found in N--cyc1opropy1-fura11y11-hydroxyleth11-benzarnide, researchers can explore new therapeutic avenues with greater confidence. The compound's unique blend of structural features positions it as a valuable asset in ongoing drug development efforts.

In conclusion,N--cyc1opropy1-fura11y11-hydroxyleth11-benzarnide (CAS No. 1396783- 15- 5)'s multifaceted structure offers numerous opportunities for exploration across various domains including pharmaceuticals agrochemicals Specialty chemicals. With continued advancements in synthetic methodologies and computational chemistry, this compound holds promise for contributing significantly to future scientific breakthroughs.